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Introduction

Six-Transmembrane Epithelial Antigen of the Prostate 1 (STEAP1) is a cell surface protein that
is overexpressed in a variety of cancers, including prostate, bladder, and Ewing sarcoma, while
having limited expression in normal tissues.[1][2] This expression pattern makes STEAP1 an
attractive target for cancer immunotherapy. The STEAP1 (102-116) peptide, with the amino
acid sequence HQQYFYKIPILVINK, has been identified as an immunogenic epitope that can
be presented to CD4+ helper T cells, playing a crucial role in initiating an anti-tumor immune
response.[3] Measuring the cytokine release from immune cells, such as Peripheral Blood
Mononuclear Cells (PBMCs), after stimulation with the STEAP1 (102-116) peptide is a critical
step in evaluating the efficacy of STEAP1-targeted immunotherapies and vaccines.

These application notes provide detailed protocols for stimulating PBMCs with the STEAP1
(102-116) peptide and subsequently measuring the release of key cytokines using Enzyme-
Linked Immunosorbent Assay (ELISA) and Intracellular Cytokine Staining (ICS) followed by
flow cytometry.

Signaling Pathways and Experimental Workflow
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The following diagrams illustrate the general signaling pathway for T-cell activation and the
experimental workflows for measuring cytokine release.
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T-Cell Activation by STEAP1 (102-116) Peptide
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Experimental Workflow for Cytokine Release Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Measuring Cytokine
Release After STEAP1 (102-116) Stimulation]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1575115#measuring-cytokine-release-after-
steapl1-102-116-stimulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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